Cas no 10097-02-6 (2,2-Bis(hydroxymethyl)butanoic acid)

• Product Name: 2,2-Bis(hydroxymethyl)butanoic acid
• CAS No: 10097-02-6
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• MDL: MFCD00190088
• CID: 48370
• PubChem ID: 3301396
• Update Time: 2026-05-14

2,2-Bis(hydroxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Bis(hydroxymethyl)butanoic acid
• 2,2-Bis(hydroxymethyl)-n-butyric acid
• Dimethylolbutanoic acid
• 2,2-Bis(hydroxymethyl)butyric Acid
• 2,2-Dihydroxymethylbutyric acid
• 2,2-Dimethylolbutyric Acid
• DMBA
• 2,2-BIS(4-CARBAMOYL-3-NITROPHENYL)HEXAF
• 2,2'-bis(hydroxymethyl)butyric acid
• 2,2-bis-(Hydroxymethyl)-n-buty
• 2,2-dimethylolbutanoic acid
• Bis (hydroxyMethyl) butyric acid
• DimethylolButanoicAcid(Dmba)
• Dimethylolbutanoie Acid(DMBA)
• Dimethylolbutansure
• Butyricacid, 2,2-bis(hydroxymethyl)- (7CI,8CI)
• Nikkamer BA
• a,a-Dimethylolbutanoic acid
• Butanoic acid, 2,2-bis(hydroxymethyl)-
• Dimethylol butanoic acid
• 42UJ0Z625V
• Butanoic acid, bis(hydroxymethyl)-
• dimethylolbutyric acid
• KSC268K4R
• Jsp000175
• JVYDLYGCSIHCMR-UHFFFAOYSA-
• JVYDLYGCSIHCMR-UHFFFAOYSA-N
• 2,2-bis-(
• DMBA (DIMETHYLOLBUTANOIC ACID)

• MDL： MFCD00190088
• Inchi： 1S/C6H12O4/c1-2-6(3-7,4-8)5(9)10/h7-8H,2-4H2,1H3,(H,9,10)
• InChI Key： JVYDLYGCSIHCMR-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C(C(=O)O[H])(C([H])([H])O[H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 148.07400
• Monoisotopic Mass: 148.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Powder
• Density: 1.2630
• Melting Point: 109-112 °C (lit.)
• Boiling Point: 360 °Cat760mmHg
• Flash Point: 185.7 °C
• Refractive Index: 1.499
• Solubility: acetone: 18 wt. % at 40 °C
• PSA: 77.76000
• LogP: -0.54800
• Solubility: Acetone: 18 wt.% at 40 ° C

2,2-Bis(hydroxymethyl)butanoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H318,H412
• Warning Statement： P273,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 41-52/53
• Safety Instruction： S26-S39-S61
• Hazardous Material Identification：
• Risk Phrases：R41; R52/53
• Safety Term：S26;S39;S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Material Chemicals High Polymer Materials

Additional information on 2,2-Bis(hydroxymethyl)butanoic acid

Introduction to 2,2-Bis(hydroxymethyl)butanoic acid (CAS No. 10097-02-6)

2,2-Bis(hydroxymethyl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 10097-02-6, is a versatile organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its bifunctional hydroxymethyl groups, exhibits unique reactivity that makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biomedical applications.

The molecular structure of 2,2-Bis(hydroxymethyl)butanoic acid consists of a four-carbon chain with hydroxymethyl groups attached to the second carbon atom. This structural feature imparts a high degree of reactivity, enabling the compound to participate in a wide range of chemical transformations. These include condensation reactions, polymerization processes, and the synthesis of more complex molecules. The presence of two hydroxymethyl groups also makes it an attractive precursor for the preparation of polyols and other functionalized compounds.

In recent years, 2,2-Bis(hydroxymethyl)butanoic acid has been explored for its potential applications in drug development and material science. One of the most promising areas of research involves its use as a building block for the synthesis of biodegradable polymers. These polymers are increasingly important in medical applications, such as drug delivery systems and tissue engineering scaffolds. The hydroxymethyl groups provide sites for further functionalization, allowing researchers to tailor the properties of the resulting polymers to specific needs.

Moreover, 2,2-Bis(hydroxymethyl)butanoic acid has been investigated for its role in the synthesis of chiral compounds. Chirality is a fundamental concept in pharmaceutical chemistry, as many drugs exhibit enantioselective activity—meaning they interact differently with biological targets depending on their stereochemistry. By serving as a precursor for chiral molecules, 2,2-Bis(hydroxymethyl)butanoic acid could potentially contribute to the development of more effective and targeted therapeutics.

Recent studies have also highlighted the compound's utility in the preparation of advanced materials. For instance, researchers have demonstrated its use in creating cross-linked hydrogels that possess controlled porosity and mechanical properties. These hydrogels are particularly relevant in applications such as wound dressings and biosensors, where precise control over material properties is essential.

The reactivity of 2,2-Bis(hydroxymethyl)butanoic acid extends to its ability to participate in Michael addition reactions, which are widely used in organic synthesis to construct carbon-carbon bonds. This capability makes it a valuable reagent for the preparation of complex organic molecules, including those with pharmaceutical relevance. Additionally, its stability under various reaction conditions enhances its utility as an intermediate in multi-step synthetic routes.

In the realm of biomedical research, 2,2-Bis(hydroxymethyl)butanoic acid has been explored for its potential role in modulating cellular processes. Preliminary studies suggest that derivatives of this compound may influence pathways involved in cell proliferation and differentiation. While further research is needed to fully elucidate these effects, such findings underscore its significance as a chemical entity with biomedical potential.

The synthesis of 2,2-Bis(hydroxymethyl)butanoic acid itself is an area of active interest. Traditional methods often involve the reaction of formaldehyde with butyric acid or its derivatives. However, recent advancements have led to more efficient and sustainable synthetic routes. For example, catalytic processes that minimize waste and energy consumption are being developed to improve the overall environmental footprint of producing this compound.

As our understanding of molecular interactions continues to evolve, so too does the role of 2,2-Bis(hydroxymethyl)butanoic acid in scientific research. Its unique structural features and reactivity make it a valuable tool for chemists and biochemists alike. Whether used as an intermediate in synthetic chemistry or as a precursor for advanced materials and therapeutics, this compound exemplifies the intersection of innovation and utility in modern chemical science.